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Compound Name: KPT-185

Cat. No.: B10775502 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for the

experimental design of in vivo xenograft studies using KPT-185, a potent and selective inhibitor

of Exportin 1 (XPO1/CRM1).

Introduction
KPT-185 is a small molecule that belongs to the Selective Inhibitor of Nuclear Export (SINE)

class of compounds. It targets Exportin 1 (XPO1), a key nuclear export protein responsible for

transporting numerous tumor suppressor proteins (TSPs) and growth regulatory proteins from

the nucleus to the cytoplasm.[1][2] In many cancer cells, XPO1 is overexpressed, leading to

the mislocalization and functional inactivation of TSPs, thereby promoting uncontrolled cell

growth and survival.[1][3] KPT-185 covalently binds to a cysteine residue (Cys528) in the

cargo-binding groove of XPO1, blocking its function.[4] This inhibition leads to the nuclear

accumulation of TSPs such as p53, p21, and FOXO3A, which in turn triggers cell cycle arrest,

and apoptosis in cancer cells.[4][5][6] Preclinical studies have demonstrated the anti-

proliferative and pro-apoptotic effects of KPT-185 and its analogs, such as selinexor (KPT-330),

across a wide range of hematological and solid tumors, making it a promising candidate for

cancer therapy.[3][7][8][9]
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The diagram below illustrates the mechanism of action of KPT-185. By inhibiting XPO1, KPT-
185 forces the nuclear retention of tumor suppressor proteins (TSPs), leading to cell cycle

arrest and apoptosis.
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KPT-185 Mechanism of Action
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In Vivo Xenograft Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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